Cas no 875312-86-0 (Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester)

Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester structure
875312-86-0 structure
Product Name:Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester
CAS No:875312-86-0
MF:C11H11N3O2
MW:217.223942041397
CID:1911769
PubChem ID:71412627
Update Time:2025-04-21

Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(1H-1,2,3-triazol-1-yl)-, ethyl ester
    • 3-(1H-1,2,3-triazol-1-yl)Benzoic acid ethyl ester
    • ethyl 3-(triazol-1-yl)benzoate
    • Ethyl 3-(1H-1,2,3-triazol-1-yl)benzoate
    • DB-077001
    • DTXSID10832172
    • 875312-86-0
    • Inchi: 1S/C11H11N3O2/c1-2-16-11(15)9-4-3-5-10(8-9)14-7-6-12-13-14/h3-8H,2H2,1H3
    • InChI Key: NZYNNVHIQVOAOR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=C(C=1)N1C=CN=N1)=O

Computed Properties

  • Exact Mass: 217.085126602Da
  • Monoisotopic Mass: 217.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 57Ų
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